Cas no 499242-45-4 (Pyridine, 4-(bromoethynyl)-)

• Product Name: Pyridine, 4-(bromoethynyl)-
• CAS No: 499242-45-4
• MF: C₇H₄BrN
• MW: 182.017360687256
• CID: 1541878
• Update Time: 2024-08-23

Pyridine, 4-(bromoethynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(bromoethynyl)-
• Pyridine, 4-(2-bromoethynyl)-

• Inchi： 1S/C7H4BrN/c8-4-1-7-2-5-9-6-3-7/h2-3,5-6H
• InChI Key： PDXBDJWTDMQCQO-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#CBr)=C1

Computed Properties

• Exact Mass: 180.95272

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 247.3±32.0 °C(Predicted)
• PSA: 12.89
• pka: 4.67±0.26(Predicted)